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Compound of Interest

Compound Name: Phenylphosphinic acid

Cat. No.: B085578 Get Quote

An In-depth Technical Guide to Phenylphosphinic Acid (CAS 1779-48-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenylphosphinic acid (CAS: 1779-48-2), also known as benzenephosphinic acid, is an

organophosphorus compound with the formula C₆H₇O₂P.[1] It is characterized by a phenyl

group and a hydrogen atom directly bonded to a phosphorus center, along with one hydroxyl

group and one phosphoryl oxygen. This structure imparts unique chemical properties that make

it a versatile intermediate and reagent in organic synthesis, materials science, and medicinal

chemistry.[2][3] Its applications range from its use as a catalyst and flame retardant to a

precursor for more complex molecules in drug discovery.[4][5][6] This guide provides a

comprehensive overview of its properties, synthesis, reactivity, and applications, with a focus

on data and protocols relevant to a research and development setting.

Core Properties and Data
The fundamental properties of phenylphosphinic acid are summarized in the tables below,

providing a ready reference for laboratory use.
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Property Value Reference(s)

CAS Number 1779-48-2 [1][7]

Molecular Formula C₆H₇O₂P [1][2]

Molecular Weight 142.09 g/mol [1][2]

IUPAC Name Benzenephosphinic acid [1]

Synonyms

Phenylphosphonous acid,

Hydroxyphenylphosphine

oxide

[2][8]

InChI Key
MLCHBQKMVKNBOV-

UHFFFAOYSA-N
[2]

SMILES O--INVALID-LINK--c1ccccc1

Appearance
White crystals or crystalline

powder
[9][10]

Physical and Thermodynamic Properties
Property Value Reference(s)

Melting Point 83-85 °C [10]

Boiling Point 180 °C (Decomposes) [10]

Density 1.358 - 1.376 g/cm³ [1][10]

Water Solubility 7.7 g/100 mL (at 25 °C) [5][10]

logP (Octanol-Water) -0.33 to 0.779 [1][11]

pKa 2.1 (at 17 °C) [10]

Vapor Pressure 0.001 mmHg (at 25 °C) [5]

Enthalpy of Fusion (ΔfusH°) 12.80 kJ/mol [11]

Solubility Profile
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Phenylphosphinic acid's hydrophilicity is indicated by its low logP value.[1] Its solubility varies

significantly with the solvent's polarity.

Solvent Class High Solubility Low Solubility

Examples
Water, Ethanol, Acetone,

DMSO

Benzene, Hexane, Carbon

Tetrachloride, Diethyl Ether

Reference(s) [1][2][10] [1][10]

Structural and Spectroscopic Data
The structure of phenylphosphinic acid features a tetrahedral phosphorus atom with sp³

hybridization.[1]

Structural Parameters
Parameter Value Reference(s)

P=O Bond Length 1.48 Å [1]

P–C Bond Length 1.80 Å [1]

O–P–O Bond Angle ~109.5° [1]

Polar Surface Area 84.41 Å² [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

phenylphosphinic acid.
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Spectrum
Key Peaks /
Characteristics

Reference(s)

¹H NMR Spectra available for review. [12]

¹³C NMR Spectra available for review. [12]

IR Spectroscopy

1150 cm⁻¹ (P=O stretch), 950

cm⁻¹ (P–O–H bend), 750 cm⁻¹

(P–C aromatic)

[1]

Mass Spectrometry
Mass spectrum data available

via NIST WebBook.
[13]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and key reactions of phenylphosphinic
acid are provided below.

Synthesis of Phenylphosphinic Acid
A modern and straightforward method for synthesizing monosubstituted phosphinic acids like

phenylphosphinic acid involves a palladium-catalyzed cross-coupling reaction.[14]

Protocol: Pd-Catalyzed P-Arylation

Reactants: Anilinium hypophosphite, an aromatic electrophile (e.g., iodobenzene), and a

palladium catalyst (e.g., Pd(OAc)₂ with a suitable phosphine ligand).

Solvent: A suitable organic solvent such as toluene or dioxane.

Procedure: a. To a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add

the anilinium hypophosphite, aromatic electrophile, palladium catalyst, and ligand. b. Add the

solvent and a base (e.g., a tertiary amine like triethylamine). c. Heat the reaction mixture to

the required temperature (typically 80-110 °C) and stir for several hours until the reaction is

complete, as monitored by TLC or GC. d. After cooling, perform an aqueous workup. Acidify

the aqueous layer to protonate the phosphinate salt. e. Extract the product into an organic

solvent (e.g., ethyl acetate). f. Dry the combined organic layers over anhydrous sodium
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sulfate, filter, and concentrate under reduced pressure to yield the crude phenylphosphinic
acid.

Purification: The crude product can be further purified by recrystallization as described in

Protocol 4.2.
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General Workflow for Phenylphosphinic Acid Synthesis
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Anilinium Hypophosphite
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Aqueous Workup
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Extraction with
Organic Solvent

Dry & Concentrate

Crude
Phenylphosphinic Acid

Click to download full resolution via product page

Caption: General workflow for synthesizing phenylphosphinic acid via Pd-catalyzed coupling.
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Purification
Obtaining high-purity phenylphosphinic acid is critical for subsequent applications.

Recrystallization is a common and effective method.[10]

Protocol: Purification by Recrystallization

Solvent Selection: Water is a suitable solvent for recrystallization, given the compound's

solubility of 7.7 g/100 mL at 25 °C.[10]

Procedure: a. Dissolve the crude phenylphosphinic acid in a minimal amount of hot

deionized water. b. If the solution is colored, activated charcoal can be added and the

solution hot-filtered to remove impurities. c. Allow the solution to cool slowly to room

temperature, then place it in an ice bath to maximize crystal formation. d. Collect the white

crystals by vacuum filtration. e. Wash the crystals with a small amount of ice-cold water or

cold diethyl ether.[10] f. Dry the purified crystals in a vacuum desiccator to remove residual

solvent.

Key Reaction: Oxidation to Phenylphosphonic Acid
A well-documented reaction of phenylphosphinic acid is its oxidation to phenylphosphonic

acid, which is a common precursor for various other compounds.[15][16]

Protocol: Oxidation using Nitric Acid

Materials: Phenylphosphinic acid (10.0 g, 69.7 mmol), concentrated nitric acid (3.5 mL,

54.4 mmol), deionized water, diethyl ether, anhydrous magnesium sulfate.[16]

Procedure: a. In a round-bottom flask equipped with a thermometer, carefully melt the

phenylphosphinic acid. b. Once the temperature reaches 100 °C, cautiously add the

concentrated nitric acid. The reaction can be exothermic. c. After the addition is complete,

allow the mixture to cool to room temperature, which should result in a yellow solid. d.

Dissolve the solid in 100 mL of water. e. Transfer the aqueous solution to a separatory funnel

and extract the product three times with 50 mL portions of diethyl ether. f. Combine the

organic layers and dry over anhydrous magnesium sulfate. g. Filter off the drying agent and

remove the diethyl ether using a rotary evaporator to yield phenylphosphonic acid as a solid.

h. The product can be further purified by recrystallization from diethyl ether.[16]
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Experimental Workflow for Oxidation of Phenylphosphinic Acid

Start: Phenylphosphinic
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Caption: Step-by-step workflow for the oxidation of phenylphosphinic acid.
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Applications in Research and Drug Development
The unique properties of phenylphosphinic acid make it a valuable compound in various

fields.
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Relationship Between Properties and Applications of Phenylphosphinic Acid

Core Chemical Properties
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(Precursor for other

organophosphorus compounds)
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biologically active molecules)
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Caption: How the core properties of phenylphosphinic acid lead to its diverse applications.
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Synthetic Intermediate: It is a crucial building block for synthesizing a wide array of other

organophosphorus compounds.[3][5] Its reactivity allows for modifications to create

derivatives with desired properties.

Catalysis: Due to its acidic nature, it can act as a catalyst, for example, in esterification

reactions.[5]

Materials Science: It is used as an additive to improve the flame retardancy of polymers like

polyurethane and nylon.[4][5] It also finds use as a corrosion inhibitor.[17]

Drug Discovery: Phosphinic acid derivatives are a versatile class of compounds in medicinal

chemistry, exhibiting a wide range of biological activities.[18] They can act as potent and

selective enzyme inhibitors, often by mimicking the tetrahedral transition state of substrate

hydrolysis or by chelating metal ions in enzyme active sites.[19] Phenylphosphinic acid
serves as a key starting material for creating these complex and biologically active

molecules, making it an essential tool for drug development professionals.[6]

Caption: How phosphinate inhibitors can block enzyme activity, a key concept in drug design.

Safety and Handling
Phenylphosphinic acid is classified as a hazardous chemical and requires careful handling.[8]

Hazards: It is harmful if swallowed (Acute oral toxicity, Category 4) and causes severe skin

corrosion and serious eye damage (Category 1).[8] It may also cause respiratory system

irritation.[8]

Handling: Handle in a well-ventilated area or in a closed system.[8] Avoid dust formation. Do

not get in eyes, on skin, or on clothing.[8]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection (chemical safety goggles).[9] Use a NIOSH/MSHA approved respirator if

exposure limits are exceeded.[8]

Storage: Store in a cool, dry, well-ventilated place in tightly closed containers.[5] Keep in a

corrosives area, away from incompatible materials such as bases and strong oxidizing

agents.[5][8]
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First Aid:

Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek immediate

medical attention.[9]

Skin: Wash off immediately with soap and plenty of water while removing all contaminated

clothing. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink 1-2 glasses of

water. Seek immediate medical attention.[8]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical

attention.[9]

Conclusion
Phenylphosphinic acid (CAS 1779-48-2) is a foundational organophosphorus compound with

a well-defined set of chemical and physical properties. Its versatile reactivity makes it an

indispensable tool for researchers in both academia and industry. For drug development

professionals, it serves as a critical starting point for the synthesis of novel phosphinate-

containing molecules that have shown significant potential as therapeutic agents. A thorough

understanding of its properties, handling requirements, and reaction protocols is essential for

its safe and effective use in advancing scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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